Phthalazin-5-ylmethanamine

Catalog No.
S15862880
CAS No.
M.F
C9H9N3
M. Wt
159.19 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Phthalazin-5-ylmethanamine

Product Name

Phthalazin-5-ylmethanamine

IUPAC Name

phthalazin-5-ylmethanamine

Molecular Formula

C9H9N3

Molecular Weight

159.19 g/mol

InChI

InChI=1S/C9H9N3/c10-4-7-2-1-3-8-5-11-12-6-9(7)8/h1-3,5-6H,4,10H2

InChI Key

ZJFAGCFFNVKUKQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=CN=NC=C2C(=C1)CN

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

159.079647300 g/mol

Monoisotopic Mass

159.079647300 g/mol

Heavy Atom Count

12

Dates

Last modified: 08-15-2024

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